1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one

Lipophilicity LogP Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H15NO
Molecular Weight 165.23 g/mol
Cat. No. B13229810
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one
Molecular FormulaC10H15NO
Molecular Weight165.23 g/mol
Structural Identifiers
SMILESCC1=CC(=CC(=O)N1C)C(C)C
InChIInChI=1S/C10H15NO/c1-7(2)9-5-8(3)11(4)10(12)6-9/h5-7H,1-4H3
InChIKeyUXDASWPMFCUYIG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one – Core Physicochemical Profile and Comparator Landscape


1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one (CAS 2060006-55-3) is a 1,2-dihydropyridin-2-one heterocycle bearing methyl substituents at N1 and C6 and an isopropyl group at C4 [1]. The closest structural analogs are the corresponding 4-methyl, 4-ethyl, and 4-n-butyl derivatives, which differ solely in the C4 alkyl chain [2]. These four compounds share an identical dihydropyridinone core and differ only by the size, branching, and lipophilicity of the C4 substituent, making them an ideal series for property‑driven selection.

Lipophilicity window
reported intermediate logP supports balanced property selection
Conformational flexibility
single rotatable bond offers controlled molecular flexibility
Scaffold mass
intermediate molecular weight fits fragment-to-lead screening programs

Why 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one Cannot Be Interchanged with Its 4‑Alkyl Homologs


Although the 4‑methyl, 4‑ethyl, 4‑isopropyl, and 4‑n‑butyl congeners share the same heterocyclic scaffold, subtle variation of the C4 substituent produces quantifiable differences in lipophilicity, molecular flexibility, and steric bulk [1][2]. These properties directly influence solubility, membrane permeability, metabolic stability, and molecular recognition events such as protein‑ligand binding. Consequently, arbitrarily substituting the 4‑isopropyl analog with a 4‑ethyl or 4‑n‑butyl derivative can shift a compound’s ADME profile or compromise structure‑activity relationships, making informed, property‑based procurement essential.

LogP shift
C4 alkyl variation causes computed logP differences, which may alter aqueous solubility and membrane partitioning.
Flexibility mismatch
Rotatable bond count (0–3) modifies conformational entropy and can shift binding thermodynamics.
MW window
Molecular weight gradation shifts ligand efficiency metrics, affecting screening cascade outcomes.

Head‑to‑Head Property Comparison of 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one Against Its 4‑Alkyl Homologs


Lipophilicity (LogP) Differentiation Across the 4‑Alkyl Homolog Series

The 4‑isopropyl analog exhibits an intermediate lipophilicity that bridges the gap between the less lipophilic 4‑methyl/4‑ethyl and the more lipophilic 4‑n‑butyl derivatives [1][2].

Lipophilicity
Data to verify
1.42 (target) / 0.7 (4-Me) / 1.1 (4-Et) / 2.2 (4-n-Bu)
reported intermediate logP supports balanced lipophilicity selection
computed LogP; not experimentally determined under identical conditions
Lipophilicity LogP Drug-likeness

Rotatable Bond Count as a Determinant of Molecular Flexibility

The 4‑isopropyl analog possesses one rotatable bond, distinguishing it from the fully rigid 4‑methyl derivative (zero rotatable bonds) and the highly flexible 4‑n‑butyl derivative (three rotatable bonds) [1][2].

Rotatable bonds
Data to verify
1 (target) / 0 (4-Me) / 3 (4-n-Bu)
reported moderate flexibility supports conformational tuning studies
counts based on single bonds outside rings per vendor databases
Molecular flexibility Rotatable bonds Conformational entropy

Molecular Weight and Heavy Atom Count Gradation

The 4‑isopropyl analog (MW 165 Da, 12 heavy atoms) sits at the centre of the homolog series, offering a mass increment of ~28 Da over the 4‑methyl and a decrement of ~14 Da relative to the 4‑n‑butyl analog [1][2].

Molecular weight
Data to verify
165 Da (target) / 137 Da (4-Me) / 179 Da (4-n-Bu)
reported intermediate MW may support fragment/lead-like selection
heavy atom counts also differ; context-dependent for screening cascades
Molecular weight Fragment-based screening Lead-likeness

Where 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one Offers a Tangible Advantage in Research and Procurement


Fragment‑Based Drug Discovery Requiring Moderate Lipophilicity

With a LogP of 1.42, the isopropyl analog provides higher lipophilicity than the 4‑methyl (0.7) and 4‑ethyl (1.1) derivatives while remaining significantly less lipophilic than the 4‑n‑butyl (2.2) [1][2]. This intermediate LogP value can improve membrane permeability without incurring the solubility and promiscuity risks associated with excessive lipophilicity, making it a preferred fragment or scaffold in hit‑to‑lead programmes.

Building Block for Conformationally Tuned Ligands

The single rotatable bond of the 4‑isopropyl substituent introduces controlled flexibility absent in the 4‑methyl analog (0 rotatable bonds) while avoiding the entropic penalty of the 4‑n‑butyl chain (3 rotatable bonds) [1][2]. This property is particularly valuable when designing ligands that require a modest degree of induced fit without sacrificing binding affinity.

Lead‑Optimisation Campaigns Targeting a Defined Molecular‑Weight Window

At 165 Da and 12 heavy atoms, the isopropyl analog occupies a niche between the 4‑methyl (137 Da) and 4‑n‑butyl (179 Da) congeners [1][2]. For optimisation programmes that impose strict molecular‑weight caps or ligand‑efficiency thresholds, this intermediate size can be a decisive factor in building block selection.

Synthetic Route Scouting Where Steric Bulk Influences Regioselectivity

The branched isopropyl group provides greater steric encumbrance than the linear 4‑ethyl or 4‑n‑butyl chains, while remaining less bulky than a tert‑butyl group. This steric profile can be exploited in reactions where C4 substitution directs regioselective functionalisation (e.g., lithiation or electrophilic aromatic substitution) of the dihydropyridinone ring [1]. Although quantitative reactivity data for this specific scaffold are limited, the steric trend is consistent with established organic chemistry principles.

Application
Selection Property
Validation Focus
Fragment-based screening
Balanced lipophilicity
logP/membrane-permeability review
Conformational tuning in ligand design
Moderate conformational flexibility
Binding entropy evaluation
Lead-like MW selection
Intermediate scaffold mass
Ligand efficiency/rule-of-3 check
Steric-directed synthesis
Steric bulk at C4
Regioselectivity assessment in ring functionalization
Quote Request

Request a Quote for 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.